Cas no 2258-01-7 (2,2'-[(1,2-dioxoethane-1,2-diyl)diimino]bis[N-(2-bromobenzyl)-N,N-diethylethanaminium] dibromide)

• Product Name: 2,2'-[(1,2-dioxoethane-1,2-diyl)diimino]bis[N-(2-bromobenzyl)-N,N-diethylethanaminium] dibromide
• CAS No: 2258-01-7
• MF: C₂₈H₄₂Br₄N₄O₂
• MW: 786.274684429169
• CID: 1411065
• PubChem ID: 16743
• Update Time: 2025-04-20

2,2'-[(1,2-dioxoethane-1,2-diyl)diimino]bis[N-(2-bromobenzyl)-N,N-diethylethanaminium] dibromide Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(1,2-dioxoethane-1,2-diyl)diimino]bis[N-(2-bromobenzyl)-N,N-diethylethanaminium] dibromide
• (Oxalylbis(iminoethylene))bis((o-bromobenzyl)diethylammonium bromide)
• 2258-01-7
• AMMONIUM, (OXALYLBIS(IMINOETHYLENE))BIS((o-BROMOBENZYL)DIETHYL-, DIBROMIDE
• BROMODECHLOROAMBENONIUM DIBROMIDE

• Inchi： 1S/C28H40Br2N4O2.2BrH/c1-5-33(6-2,21-23-13-9-11-15-25(23)29)19-17-31-27(35)28(36)32-18-20-34(7-3,8-4)22-24-14-10-12-16-26(24)30;;/h9-16H,5-8,17-22H2,1-4H3;2*1H
• InChI Key： LMNWGGGPYSUIGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C[N+](CC)(CC)CCNC(C(NCC[N+](CC)(CC)CC1C=CC=CC=1Br)=O)=O.[Br-].[Br-]

Computed Properties

• Exact Mass: 739.6754
• Monoisotopic Mass: 782.00413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 614
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 62.34